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Compound of Interest

Compound Name: Go 6983

Cat. No.: B1684112 Get Quote

Go 6983 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues of Go 6983 in aqueous buffers for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Go 6983 and what is its mechanism of action?

Go 6983 is a potent and broad-spectrum inhibitor of Protein Kinase C (PKC) isoforms.[1][2] It

exhibits high inhibitory activity against conventional and novel PKC isoforms, including PKCα,

PKCβ, PKCγ, and PKCδ, with IC50 values in the low nanomolar range.[3][4][5] It is less potent

against PKCζ and is considered inactive against PKCμ (also known as PKD1).[3] The inhibitor

targets the ATP-binding site of the PKC enzymes.[3]

Q2: What are the primary solvents for dissolving Go 6983?

Go 6983 is soluble in dimethyl sulfoxide (DMSO).[2][6][7] It is considered insoluble in water and

ethanol.[3] For optimal results, it is recommended to use fresh, anhydrous DMSO, as moisture-

absorbing DMSO can reduce the compound's solubility.[3]

Q3: How should I prepare a stock solution of Go 6983?

To prepare a stock solution, dissolve Go 6983 powder in high-quality, anhydrous DMSO.[3]

Various suppliers indicate solubility in DMSO up to 50 mM or even higher concentrations like
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100 mg/mL (approximately 226 mM).[1][4] To aid dissolution, techniques such as vortexing,

ultrasound, or gentle warming (e.g., to 60°C) can be employed.[3][4]

Q4: How should I store Go 6983 powder and its stock solutions?

Powder: The solid compound should be stored desiccated at -20°C for long-term stability (up

to 3 years).[4][8]

Stock Solutions: Aliquot the DMSO stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[3] These aliquots should be stored at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6-12 months).[2][3][4]

Q5: My Go 6983 precipitated when I diluted the DMSO stock into my aqueous buffer. Why did

this happen?

This is a common issue due to the low aqueous solubility of Go 6983.[3][8] When a

concentrated DMSO stock is diluted into an aqueous medium (e.g., cell culture media, PBS),

the compound can crash out of solution if its concentration exceeds its solubility limit in the final

aqueous environment. The final concentration of DMSO in the aqueous solution is also a

critical factor.

Solubility Data
The solubility of Go 6983 varies between suppliers and batches. The following table

summarizes the available quantitative data.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 22.12 50

Common reported

maximum

concentration.[1][2]

DMSO ≥ 34 ≥ 76.83
Saturation unknown.

[8]

DMSO 89 201.12
Use fresh, anhydrous

DMSO.[3]

DMSO 100 225.98

May require ultrasonic

and warming to 60°C.

[4]

Water Insoluble Insoluble [3]

Ethanol Insoluble Insoluble [3]

Molecular Weight of Go 6983 is 442.51 g/mol .[3][4][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Go 6983 Stock Solution in DMSO

Weighing: Accurately weigh out 1 mg of Go 6983 powder.

Solvent Addition: Add 226 µL of fresh, anhydrous DMSO to the vial containing the powder.

Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator bath or warm the

solution briefly at 37-60°C until the solid is completely dissolved.[4]

Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.[3][4]

Protocol 2: Preparation of a 1 µM Working Solution in Aqueous Buffer
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Intermediate Dilution (Optional but Recommended): First, dilute your 10 mM DMSO stock

solution to a lower concentration (e.g., 100 µM) in your final aqueous buffer or cell culture

medium.

Final Dilution: Perform a serial dilution from the stock or intermediate solution into the final

volume of pre-warmed (37°C) aqueous buffer. For example, to make 1 mL of 1 µM solution

from a 10 mM stock, you would perform a 1:10,000 dilution. This is best done in steps.

Mixing Technique: Add the Go 6983 stock solution dropwise to the aqueous buffer while

vortexing or stirring gently to ensure rapid dispersal and minimize localized high

concentrations that can lead to precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is

low (typically ≤ 0.1%) to avoid solvent-induced artifacts. Always include a vehicle control

(DMSO alone) in your experiments.

Usage: Use the freshly prepared working solution immediately for optimal results.[2][3]

Troubleshooting Guide
Issue: Precipitate observed in the vial of DMSO stock solution.

Possible Cause Troubleshooting Step

Incomplete Dissolution
Warm the vial to 37°C and vortex vigorously.

Use of a sonicator can also help.

Moisture Absorption

The DMSO used may have absorbed water,

reducing solubility. Use fresh, anhydrous DMSO

to prepare a new stock solution.[3]

Freeze-Thaw Cycles

The stock solution may have been subjected to

multiple freeze-thaw cycles. Prepare fresh

aliquots from a new stock and avoid repeated

freezing and thawing.[3]

Issue: Precipitate forms immediately upon dilution into aqueous buffer/media.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://hellobio.com/go-6983.html
https://www.selleckchem.com/products/go-6983.html
https://www.selleckchem.com/products/go-6983.html
https://www.selleckchem.com/products/go-6983.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Step

Concentration Exceeds Aqueous Solubility
Lower the final working concentration of Go

6983.

Poor Mixing Technique

Add the DMSO stock drop-by-drop into the pre-

warmed aqueous buffer while actively vortexing

or stirring to facilitate rapid mixing.

Low Temperature of Buffer

Ensure your aqueous buffer or cell culture

medium is pre-warmed to 37°C before adding

the inhibitor.

High Final DMSO Concentration

While counterintuitive, a slightly higher (but still

biologically acceptable) final DMSO

concentration might help solubility. However,

aim to keep it below 0.5%.

Visual Guides
Signaling Pathway Inhibition by Go 6983
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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